Cas no 1806916-74-4 (Ethyl 2-chloro-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate)

• Product Name: Ethyl 2-chloro-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate
• CAS No: 1806916-74-4
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4866319
• Update Time: 2025-06-11

Ethyl 2-chloro-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-2-16-9(15)5-3-4(8(12)13)6(11)7(10)14-5/h3,8H,2H2,1H3
• InChI Key： OFIGSXSNLIHTJO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=CC(C(=O)OCC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate

Comprehensive Overview of Ethyl 2-chloro-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate (CAS No. 1806916-74-4)

Ethyl 2-chloro-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate (CAS No. 1806916-74-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a chloro group at the 2-position and an ethyl carboxylate moiety at the 6-position, makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS 1806916-74-4 for its role in developing novel herbicides and fungicides, addressing global challenges like food security and sustainable agriculture. The compound's difluoromethyl group is a key structural feature that contributes to its efficacy in inhibiting enzymatic processes in pests and pathogens.

From a synthetic chemistry perspective, Ethyl 2-chloro-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate is synthesized through multi-step reactions involving halogenation, fluorination, and esterification. Its CAS number 1806916-74-4 is frequently searched in chemical databases, reflecting its importance in industrial and academic settings. The compound's purity and stability are critical for reproducibility in research, prompting advancements in analytical techniques like HPLC and NMR for quality control.

The growing interest in green chemistry has also influenced the application of 1806916-74-4. Scientists are exploring eco-friendly synthesis routes to minimize waste and reduce reliance on hazardous reagents. This aligns with broader trends in sustainable chemical manufacturing, a topic frequently discussed in forums and publications. Additionally, the compound's potential in catalysis and material science is under investigation, expanding its utility beyond traditional domains.

For researchers seeking pyridine-based intermediates, Ethyl 2-chloro-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate offers a balance of reactivity and selectivity. Its CAS 1806916-74-4 is often cross-referenced with studies on heterocyclic compounds and fluorine chemistry, highlighting its interdisciplinary relevance. As the pharmaceutical industry prioritizes small-molecule therapeutics, this compound's role in lead optimization and structure-activity relationship (SAR) studies becomes increasingly vital.

In summary, Ethyl 2-chloro-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate (CAS No. 1806916-74-4) is a cornerstone in modern synthetic chemistry, bridging gaps between agrochemical innovation and drug development. Its structural complexity and functional diversity make it a subject of ongoing research, with publications and patents citing its applications in crop protection and medicinal chemistry. As scientific inquiries evolve, this compound will likely remain a focal point for breakthroughs in fluorinated heterocycles and beyond.